Cas no 106060-18-8 (3-Pentyn-1-ol, methanesulfonate)
106060-18-8 structure
Product Name:3-Pentyn-1-ol, methanesulfonate
CAS No:106060-18-8
MF:C6H12O4S
MW:180.222081184387
CID:1170428
PubChem ID:71334054
Update Time:2025-04-20
3-Pentyn-1-ol, methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentyn-1-ol, methanesulfonate
- methanesulfonic acid,pent-3-yn-1-ol
- Methanesulfonic acid--pent-3-yn-1-ol (1/1)
- DTXSID50762222
- 106060-18-8
-
- Inchi: 1S/C5H8O.CH4O3S/c1-2-3-4-5-6;1-5(2,3)4/h6H,4-5H2,1H3;1H3,(H,2,3,4)
- InChI Key: WFUMTOCTKYHZED-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)O.OCCC#CC
Computed Properties
- Exact Mass: 162.0351
- Monoisotopic Mass: 180.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83Ų
Experimental Properties
- PSA: 43.37
3-Pentyn-1-ol, methanesulfonate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
106060-18-8 (3-Pentyn-1-ol, methanesulfonate) Related Products
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